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Compound of Interest

Compound Name: Regaloside K

Cat. No.: B12390815

For Researchers, Scientists, and Drug Development
Professionals

Introduction

Regaloside K is a phenylpropanoid glycerol glucoside, a class of natural compounds isolated
from the bulbs of the Easter lily (Lilium longiflorum Thunb.).[1][2] Phenylpropanoid glycerol
glucosides from this plant have been investigated for their biological activities, including the
inhibition of gluconeogenesis and dipeptidyl peptidase IV (DPP-IV).[1][3] Accurate and
consistent preparation of Regaloside K stock solutions is critical for obtaining reliable and
reproducible results in in-vitro and in-vivo studies. This document provides a detailed protocol
for the preparation, storage, and handling of Regaloside K stock solutions.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Regaloside K is provided in the
table below. This information is essential for accurate calculations and preparation of stock
solutions.
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Property Value

Molecular Formula C18H24011

Molecular Weight 416.38 g/mol

CAS Number 138772-00-6

Appearance Typically a white to off-white solid

Purity >98% (as typically supplied for research)
Storage (Solid) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 6 months

Experimental Protocol: Preparing a 10 mM
Regaloside K Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Regaloside K in dimethyl
sulfoxide (DMSO). DMSO is a common solvent for phenylpropanoid glycerol glucosides in
biological assays.

Materials:

» Regaloside K (solid)

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
» Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

» Vortex mixer

 Ultrasonic bath (optional)

Procedure:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/product/b12390815?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Acclimatization: Before opening, allow the vial of solid Regaloside K to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of moisture, which can
affect the stability of the compound.

» Weighing: Tare a sterile microcentrifuge tube or amber glass vial on a calibrated analytical
balance. Carefully weigh the desired amount of Regaloside K. For example, to prepare 1
mL of a 10 mM stock solution, weigh 4.16 mg of Regaloside K.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 416.38 g/mol = 0.00416 g = 4.16 mg

o Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed Regaloside K.
For the example above, add 1 mL of DMSO.

e Solubilization: Close the tube or vial securely and vortex thoroughly for 1-2 minutes to
dissolve the compound. If the compound does not fully dissolve, brief sonication in an
ultrasonic water bath (5-10 minutes) can be used to aid dissolution.[4] Visually inspect the
solution to ensure it is clear and free of particulates.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes.[4]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months). For short-term
storage, -20°C can be used for up to 1 month.[4]

Workflow for Preparing Regaloside K Stock Solution
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Caption: Workflow for the preparation and storage of a Regaloside K stock solution.
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Considerations for Working with Regaloside K
Solutions

e Solvent Choice: While DMSO is a common choice, the optimal solvent may vary depending
on the specific cell line or experimental model due to potential solvent-induced toxicity. It is
advisable to test the tolerance of your experimental system to the final concentration of the
solvent. For some applications, ethanol may be a suitable alternative, although solubility
should be determined empirically.

« Stability: Phenylpropanoid glycerol glucosides can be susceptible to degradation, particularly
in aqueous solutions and with repeated freeze-thaw cycles. Always use freshly prepared
dilutions for experiments.

o Safety: Wear appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, when handling Regaloside K and DMSO.

Biological Activity Context: Phenylpropanoid
Glycerol Glucosides

While specific signaling pathways for Regaloside K are not yet fully elucidated, related
phenylpropanoid glycerol glucosides from Lilium longiflorum have been shown to modulate
metabolic pathways. For instance, they can attenuate glucose production in hepatocytes,
suggesting a potential role in glucose metabolism regulation.[1] The general mechanism
involves the inhibition of key enzymes in the gluconeogenesis pathway.

Generalized Signaling Pathway Inhibition by Phenylpropanoid Glycerol Glucosides
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Caption: Inhibition of hepatic glucose production by phenylpropanoid glycerol glucosides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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